Cas no 1049740-45-5 (3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide)

3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide structure
1049740-45-5 structure
Product Name:3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide
CAS No:1049740-45-5
MF:C19H19Br2N5OS
MW:525.260060548782
CID:6792426
PubChem ID:121233414
Update Time:2026-03-12

3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide Chemical and Physical Properties

Names and Identifiers

    • 1049740-45-5
    • 3-((1-AMINO-2,3-DIAZA-4-PHENYLBUTA-1,3-DIENYLTHIO)METHYL)-4-BROMO-2-METHYL-1-PHENYL-3-PYRAZOLIN-5-ONE, BROMIDE
    • (4-bromo-2-methyl-5-oxo-1-phenylpyrazol-3-yl)methyl N'-[(E)-benzylideneamino]carbamimidothioate;hydrobromide
    • MFCD04152266
    • 3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide
    • Inchi: 1S/C19H18BrN5OS.BrH/c1-24-16(17(20)18(26)25(24)15-10-6-3-7-11-15)13-27-19(21)23-22-12-14-8-4-2-5-9-14;/h2-12H,13H2,1H3,(H2,21,23);1H/b22-12+;
    • InChI Key: UECNSHYCBRMNOS-RSRKELGKSA-N
    • SMILES: BrC1C(N(C2C=CC=CC=2)N(C)C=1CS/C(=N\N=C\C1C=CC=CC=1)/N)=O.Br

Computed Properties

  • Exact Mass: 524.96566g/mol
  • Monoisotopic Mass: 522.96771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 624
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.6Ų
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